Cas no 2639625-80-0 (tert-Butyl 2-aminoindoline-1-carboxylate)

• Product Name: tert-Butyl 2-aminoindoline-1-carboxylate
• CAS No: 2639625-80-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5085573
• PubChem ID: 142777177
• Update Time: 2025-06-08

tert-Butyl 2-aminoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• D96406
• 2639625-80-0
• TERT-BUTYL 2-AMINO-2,3-DIHYDRO-1H-INDOLE-1-CARBOXYLATE
• tert-Butyl 2-aminoindoline-1-carboxylate
• tert-butyl 2-amino-2,3-dihydroindole-1-carboxylate
• BS-48872

• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-10-7-5-4-6-9(10)8-11(15)14/h4-7,11H,8,14H2,1-3H3
• InChI Key： FFRPJFQKQOMTIH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC=C2)CC1N

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-Butyl 2-aminoindoline-1-carboxylate

tert-Butyl 2-aminoindoline-1-carboxylate (CAS No. 2639625-80-0): A Comprehensive Overview

tert-Butyl 2-aminoindoline-1-carboxylate (CAS No. 2639625-80-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. This article provides a detailed overview of tert-Butyl 2-aminoindoline-1-carboxylate, including its chemical properties, synthesis methods, and recent advancements in its use in drug discovery.

Chemical Structure and Properties

tert-Butyl 2-aminoindoline-1-carboxylate is a derivative of indoline, a heterocyclic compound with a seven-membered ring containing one nitrogen atom. The presence of the tert-butyl group and the amino functionality imparts unique chemical and physical properties to this compound. The tert-butyl group provides steric protection, enhancing the stability and solubility of the molecule. The amino group, on the other hand, offers opportunities for further functionalization and conjugation with other bioactive molecules.

The molecular formula of tert-Butyl 2-aminoindoline-1-carboxylate is C₁₄H₂₁N₃O₂, and it has a molecular weight of approximately 259.33 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 145 to 147°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical procedures.

Synthesis Methods

The synthesis of tert-Butyl 2-aminoindoline-1-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of tert-butyl indoline-1-carboxylate with an appropriate amine under mild conditions. This approach typically involves the use of coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) to facilitate the formation of the amide bond.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. This method is particularly useful for introducing more complex functionalities onto the indoline scaffold, thereby expanding the scope of potential applications for tert-Butyl 2-aminoindoline-1-carboxylate.

Applications in Medicinal Chemistry

tert-Butyl 2-aminoindoline-1-carboxylate has shown promise in various areas of medicinal chemistry due to its structural versatility and biological activity. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have demonstrated that derivatives of tert-Butyl 2-aminoindoline-1-carboxylate can act as potent inhibitors of protein kinases, which are key targets in cancer therapy.

In addition to kinase inhibition, tert-Butyl 2-aminoindoline-1-carboxylate-based compounds have been explored for their potential as modulators of G protein-coupled receptors (GPCRs). These receptors play crucial roles in signal transduction pathways and are implicated in a wide range of physiological processes and diseases. Research has shown that certain derivatives can selectively modulate GPCR activity, offering new avenues for treating conditions such as neurological disorders and metabolic diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of tert-Butyl 2-aminoindoline-1-carboxylate-based compounds has been evaluated in several preclinical studies and early-stage clinical trials. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of tert-Butyl 2-aminoindoline-1-carboxylate exhibited significant antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells. The compound was found to induce apoptosis through the inhibition of specific signaling pathways involved in cell survival and proliferation.

In another study conducted by researchers at a leading pharmaceutical company, a modified form of tert-Butyl 2-aminoindoline-1-carboxylate was tested for its efficacy in treating neurodegenerative diseases such as Alzheimer's disease. The results showed that the compound could effectively reduce amyloid-beta plaque formation and improve cognitive function in animal models.

Safety and Toxicity Considerations

The safety profile of tert-Butyl 2-aminoindoline-1-carboxylate-based compounds is an important consideration for their development as therapeutic agents. Preclinical studies have generally shown that these compounds exhibit low toxicity at therapeutic doses. However, thorough safety assessments are essential to ensure their long-term use without adverse effects.

Clinical trials have also provided valuable insights into the safety and tolerability of these compounds. Early-phase trials have reported minimal side effects, with most adverse events being mild to moderate in nature. Ongoing research aims to further optimize the safety profile through structural modifications and dosing strategies.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on tert-Butyl 2-aminoindoline-1-carboxylate-based compounds highlights their potential as valuable tools in drug discovery and development. The unique structural features and biological activities of these compounds make them attractive candidates for targeting various disease pathways. Future studies will likely focus on optimizing their pharmacological properties, enhancing their selectivity, and exploring new applications across different therapeutic areas.

In conclusion, tert-Butyl 2-aminoindoline-1-carboxylate (CAS No. 2639625-80-0) represents an important class of compounds with significant implications for medicinal chemistry and pharmaceutical research. As research continues to advance, it is anticipated that these compounds will play an increasingly important role in the development of novel therapeutic agents for a wide range of diseases.